![molecular formula C18H19ClN2O5S B3447540 4-chloro-N-(2-methoxyphenyl)-3-(4-morpholinylsulfonyl)benzamide](/img/structure/B3447540.png)
4-chloro-N-(2-methoxyphenyl)-3-(4-morpholinylsulfonyl)benzamide
Overview
Description
4-chloro-N-(2-methoxyphenyl)-3-(4-morpholinylsulfonyl)benzamide is a chemical compound that has recently gained attention in scientific research due to its potential therapeutic applications. It is commonly referred to as "compound X" in the scientific literature. In
Mechanism of Action
Compound X exerts its therapeutic effects by inhibiting specific enzymes involved in various cellular processes. For example, in cancer research, it inhibits the enzyme PARP-1, which is involved in DNA repair and cell survival. In Alzheimer's disease research, it inhibits the enzyme BACE1, which is involved in the production of beta-amyloid plaques. In diabetes research, it activates the enzyme AMPK, which is involved in glucose metabolism and insulin sensitivity.
Biochemical and Physiological Effects:
Compound X has been shown to have various biochemical and physiological effects, including inhibition of enzyme activity, reduction of cell proliferation, and improvement of insulin sensitivity. In cancer research, it has been shown to induce apoptosis (programmed cell death) in tumor cells. In Alzheimer's disease research, it has been shown to reduce the accumulation of beta-amyloid plaques and improve cognitive function. In diabetes research, it has been shown to reduce blood glucose levels and improve insulin sensitivity.
Advantages and Limitations for Lab Experiments
One advantage of using compound X in lab experiments is its specificity for certain enzymes, which allows for targeted inhibition and reduction of off-target effects. However, a limitation is that it may not be effective in all types of cancer or diseases, and further research is needed to determine its efficacy in different contexts.
Future Directions
There are several future directions for the research on compound X. One direction is to further investigate its potential therapeutic applications in other diseases, such as cardiovascular disease and neurodegenerative diseases. Another direction is to explore the use of compound X in combination with other drugs or therapies to enhance its efficacy. Additionally, further research is needed to determine the optimal dosage and administration of compound X for different diseases.
Scientific Research Applications
Compound X has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and diabetes. In cancer research, it has been shown to inhibit the growth of tumor cells by targeting specific enzymes involved in cell proliferation. In Alzheimer's disease research, it has been shown to reduce the accumulation of beta-amyloid plaques, which are a hallmark of the disease. In diabetes research, it has been shown to improve insulin sensitivity and reduce blood glucose levels.
properties
IUPAC Name |
4-chloro-N-(2-methoxyphenyl)-3-morpholin-4-ylsulfonylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN2O5S/c1-25-16-5-3-2-4-15(16)20-18(22)13-6-7-14(19)17(12-13)27(23,24)21-8-10-26-11-9-21/h2-7,12H,8-11H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHPAPTSDPCPNQG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)Cl)S(=O)(=O)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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